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Introduction

Hexanitrostilbene (HNS) is a high-performance, heat-resistant secondary explosive that has
become a critical material for numerous space mission applications due to its exceptional
thermal stability and insensitivity to accidental detonation.[1][2] Developed in the 1960s at the
U.S. Naval Ordnance Laboratory, HNS offers a unique combination of properties that make it
highly reliable in the extreme environments of space, including high vacuum, and broad
temperature fluctuations.[1][3] This document provides detailed application notes and protocols
for researchers, scientists, and professionals involved in the development and qualification of
materials for space applications.

Key Properties and Advantages for Space Applications

The suitability of HNS for space missions stems from its distinct physical and chemical
properties:

» High Thermal Stability: HNS has a high melting point of 316-318 °C and can withstand
temperatures up to 325°C, making it ideal for applications where components may be
exposed to significant heat during launch or operation.[1][2][4]

o Low Sensitivity: It exhibits very low sensitivity to impact, friction, and electrostatic sparks,
which is a critical safety requirement for handling and integration into complex spacecraft
systems.[1][2]
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e Vacuum Stability: HNS demonstrates superior resistance to sublimation at high temperatures
and low pressures, a vital characteristic for materials used in the vacuum of space to prevent
degradation and contamination.[2][3][5]

o Radiation Resistance: It is resistant to radiation, ensuring its performance is not
compromised during long-duration missions or passage through radiation belts.[2]

» Reliable Performance: HNS provides consistent and reliable detonation characteristics,
which is essential for mission-critical pyrotechnic events.

There are several types of HNS, with HNS-I, HNS-II, and HNS-IV being the most common.
HNS-I is a fine, crystalline material produced directly from synthesis, while HNS-II is a higher-
density, larger-particle form obtained through recrystallization, offering better handling and
loading properties.[3][4][6] HNS-IV is a specific variant recognized for its use in exploding foll
initiators (EF1).[7][8]

Quantitative Data Summary

The properties of HNS are summarized in the tables below for easy comparison.

Table 1: Physical and Explosive Properties of Hexanitrostilbene (HNS)
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Property HNS-I / HNS-II HNS-IV Reference(s)

Chemical Formula C14H6N60O12 C14H6N60O12 [1]

Molar Mass 450.23 g/mol 450.23 g/mol [1]
Yellow crystalline Yellow crystalline

Appearance [1]
powder powder

Density 1.70-1.74 g/cm?3 ~1.7 g/cm?3 [1109]

Melting Point 316 - 318 °C 316 - 318 °C [1]14]

) ) 7,000 m/s (at 1.70

Detonation Velocity ~7,200 m/s [1][9][10]
g/cm3) to 7,120 m/s

Heat of Detonation 4 kJlg Not Specified [1]

Shock Sensitivity Low Low [1]

Friction Sensitivity Low Low [1]

Thermal Stability

Stable up to 325°C

Stable to over 200°C

for extended periods

[2]14]

Table 2: Comparison of HNS with Other Common Aerospace Explosives
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HNS
Property . . RDX (Cyclonite) HMX (Octogen)
(Hexanitrostilbene)
Thermal Stability Excellent Good Very Good
Melting Point (°C) 316 - 318 205 276 - 286
Impact Sensitivity Low High Moderate
Friction Sensitivity Low High Moderate
Detonation Velocity
~7,000 - 7,200 ~8,750 ~9,100
(m/s)
Vacuum Stability Excellent Poor Moderate
] ] High-temp pyros,
Primary Use in Space Boosters, charges Boosters, charges

MDF

Detailed Application Notes

HNS has been qualified for and utilized in a wide range of space mission applications, from
human spaceflight to deep space exploration.

1. Pyrotechnic Actuation Systems Pyrotechnic devices are essential for many critical, one-shot
operations on a spacecraft. HNS is used in cartridges for devices that perform functions such
as:

o Stage separation

e Fairing and heat shield jettison

o Deployment of solar arrays, antennas, and landing gear
» Release of satellites from launch vehicles

» Cutting of cables and lines[11][12]

The high reliability and safety of HNS make it a preferred choice for these mission-critical
events.[11] During the Apollo program, over 210 pyrotechnic devices were used per flight,
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many of which relied on the stability of HNS.[11][13]

2. Seismic Experiments on the Moon One of the most notable uses of HNS was in the Apollo
Lunar Active Seismic Experiments (ALSEP) and the Lunar Seismic Profiling Experiment
(LSPE).[1][14] HNS was the primary explosive in mortar-launched seismic charges. To
withstand the extreme temperature swings and vacuum on the lunar surface, a plastic-bonded
explosive (PBX) formulation of HNS and Teflon (HNS/Teflon 90/10) was developed.[2][5] This
formulation demonstrated excellent thermal stability, superior resistance to sublimation, and
was easily molded and machined into the required charge shapes.[3][5] These charges were
successfully detonated on the Moon to generate seismic waves, allowing scientists to study the
lunar subsurface.[2][5]

3. Detonating Cords and Fuses HNS is extensively used in various forms of detonating cords,
including Mild Detonating Fuse (MDF), Flexible Confined Detonating Cord (FCDC), and Linear
Shaped Charges (LSC).[2][6][15] These components are used to transfer a detonation signal
from an initiator to one or more downstream devices reliably and with precise timing. The
thermal stability of HNS ensures that these cords maintain their performance characteristics
even when routed near hot components of a spacecraft. Studies on hardware from the Space
Shuttle's crew escape system showed no degradation in HNS-loaded components after years
of service and accelerated aging, leading to a recommended extension of their useful life to 20
years.[15]

Experimental Protocols

The qualification of HNS for space applications requires rigorous testing to verify its properties
and performance. The following are generalized protocols for key experiments.

Protocol 1: Thermal Stability Analysis via Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and decomposition temperature of HNS, providing
insight into its thermal stability.

Methodology:

o Sample Preparation: Accurately weigh 1-2 mg of the HNS sample into a hermetically sealed
aluminum DSC pan. Prepare an identical empty pan to serve as a reference.
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 Instrument Setup: Place the sample and reference pans into the DSC instrument. Purge the
DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

o Thermal Program: Heat the sample at a constant ramp rate (e.g., 10 °C/min) from ambient
temperature to a temperature above the expected decomposition point (e.g., 400 °C).

» Data Acquisition: Record the differential heat flow between the sample and the reference as
a function of temperature.

e Analysis:
o The melting point is identified as the onset temperature of the endothermic peak.

o The decomposition temperature is identified as the onset temperature of the large
exothermic peak that follows the melt.

o The data provides critical information for establishing safe operating temperature limits.[4]
Protocol 2: Impact Sensitivity Testing (Drop Weight Method)
Objective: To determine the sensitivity of HNS to initiation by impact, a critical safety parameter.
Methodology:

o Sample Preparation: Prepare a small, precise amount of the HNS sample (e.g., 35 + 1 mg)
on a specified sandpaper disc, placed on a steel anvil.

» Test Execution: A specified weight (e.g., 2.5 kg) is dropped from varying heights onto the
sample. A "go" (detonation, burning, or charring) or "no-go" is recorded for each drop.

» Staircase Method: The height of the drop is adjusted based on the previous result. If a "go"
occurs, the height is decreased for the next test. If a "no-go" occurs, the height is increased.

o Data Analysis: The results from a series of ~25 drops are statistically analyzed to determine
the 50% probability height (Hso), which is the height from which the drop weight has a 50%
chance of causing a reaction. A higher Hso value indicates lower sensitivity.

Protocol 3: Vacuum Stability and Compatibility Test
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Objective: To measure the amount of gas evolved from HNS when heated under vacuum and
to assess its chemical compatibility with other materials.

Methodology:
e Sample Preparation:

o For vacuum stability, a precisely weighed sample of HNS is placed in a glass test
manifold.

o For compatibility, a weighed sample of HNS is placed in direct contact with another
material (e.g., polymer, adhesive) inside the manifold.

o Test Setup: The manifold is connected to a vacuum pump and evacuated to a high vacuum
(e.g., <5 mm Hg).

e Heating: The sample is heated in an oven to a specified temperature (e.g., 150 °C) for a set
duration (e.g., 48 hours).[3]

o Measurement: After the heating period, the manifold is cooled to room temperature, and the
volume of non-condensable gas evolved is measured using a gas burette.

e Analysis: The volume of gas evolved per gram of explosive is calculated. A low value (e.g., <
2.0 mL/g) indicates good thermal stability and compatibility.[3]

Visualizations

Diagram 1: HNS Properties to Space Application Logic
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Caption: Logical flow from HNS properties to mission requirements and applications.

Diagram 2: Experimental Workflow for HNS Qualification
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Caption: Workflow for the qualification and testing of HNS for space missions.
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Diagram 3: HNS Synthesis and Processing Flow
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Caption: Simplified flow diagram for the synthesis and processing of HNS types.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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